Cas no 90082-04-5 (Taurocholat)

Taurocholat structure
Taurocholat structure
Product Name:Taurocholat
CAS No:90082-04-5
MF:C26H45NO7S
MW:515.703007459641
CID:2044288
Update Time:2026-04-28

Taurocholat Chemical and Physical Properties

Names and Identifiers

    • Taurocholat
    • Taurocholsaeure
    • Inchi: InChI=1S/C26H45NO7S/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34)/t15-,16?,17-,18-,19+,20+,21-,22+,24+,25+,26-/m1/s1
    • InChI Key: WBWWGRHZICKQGZ-FBJWDKEHSA-N
    • SMILES: C[C@@H]([C@H]1CC[C@H]2[C@H]3[C@@H]([C@]4(CC[C@@H](O)CC4C[C@H]3O)C)C[C@H](O)[C@]12C)CCC(NCCS(=O)(O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
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